Cas no 2228061-84-3 (rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228061-84-3
• MF: C₁₄H₂₀FN
• MW: 221.313707351685
• CID: 5943332
• PubChem ID: 165764106
• Update Time: 2025-05-23

rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine
• 2228061-84-3
• rac-[(1R,3R)-3-[1-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropyl]methanamine
• EN300-1769491

• Inchi： 1S/C14H20FN/c1-9(10-4-6-11(15)7-5-10)13-12(8-16)14(13,2)3/h4-7,9,12-13H,8,16H2,1-3H3/t9?,12-,13-/m1/s1
• InChI Key： NTLIGLOUVSHSLO-VFVWQQSLSA-N
• SMILES： FC1C=CC(=CC=1)C(C)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 221.157977804g/mol
• Monoisotopic Mass: 221.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine

Compound CAS No. 2228061-84-3: rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine

The compound rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine, identified by the CAS number 2228061-84-3, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of cyclopropane derivatives and features a unique stereochemistry due to its (1R,3R) configuration. The presence of a fluorophenyl group and a dimethylcyclopropyl substituent introduces interesting electronic and steric properties that make this compound a subject of interest in modern organic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and material science. The cyclopropane ring in this molecule is known for its high ring strain, which can be harnessed to induce reactivity in chemical reactions. Additionally, the fluorophenyl group contributes to the molecule's lipophilicity and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a building block for synthesizing bioactive compounds with improved pharmacokinetic profiles.

The synthesis of rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine involves multi-step organic reactions that require precise control over stereochemistry. The use of chiral catalysts and asymmetric induction techniques has been pivotal in achieving the desired enantiomeric excess. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in numerous diseases such as hypertension and neurodegenerative disorders. The integration of computational chemistry tools has further enhanced our understanding of its binding affinities and selectivity profiles.

Moreover, the compound's unique electronic properties make it a valuable component in the design of advanced materials. Its ability to undergo various post-synthetic modifications opens avenues for applications in polymer chemistry and nanotechnology. Researchers are actively exploring its role in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The growing interest in green chemistry has also influenced the development of this compound. Efforts are being made to optimize its synthesis pathways to minimize waste and reduce environmental impact. The use of renewable feedstocks and energy-efficient reaction conditions are key focuses in contemporary research involving this molecule.

In conclusion, rac-(1R,3R)-3-1-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropylmethanamine represents a versatile platform for innovation across multiple disciplines. Its intricate structure and favorable properties continue to drive cutting-edge research aimed at unlocking its full potential in drug development, material science, and sustainable chemistry practices.